Cas no 2680882-55-5 (5-Fluoro-3-methoxy-2-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 5-Fluoro-3-methoxy-2-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680882-55-5
• MF: C₁₀H₇F₄NO₄
• MW: 281.16049695015
• CID: 6565839
• PubChem ID: 165917927
• Update Time: 2025-06-08

5-Fluoro-3-methoxy-2-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680882-55-5
• EN300-28286033
• 5-fluoro-3-methoxy-2-(2,2,2-trifluoroacetamido)benzoic acid
• 5-Fluoro-3-methoxy-2-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C10H7F4NO4/c1-19-6-3-4(11)2-5(8(16)17)7(6)15-9(18)10(12,13)14/h2-3H,1H3,(H,15,18)(H,16,17)
• InChI Key： QPLMKXJBYRBTBU-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=C(C(=O)O)C=1)NC(C(F)(F)F)=O)OC

Computed Properties

• Exact Mass: 281.03112035g/mol
• Monoisotopic Mass: 281.03112035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-Fluoro-3-methoxy-2-(2,2,2-trifluoroacetamido)benzoic acid

Introduction to 5-Fluoro-3-methoxy-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680882-55-5)

5-Fluoro-3-methoxy-2-(2,2,2-trifluoroacetamido)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680882-55-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a fluoro substituent at the 5-position, a methoxy group at the 3-position, and an amide moiety linked to the 2-position via a (2,2,2-trifluoroacetamido) group. These structural elements contribute to its distinct chemical properties and biological activities, making it a valuable scaffold for drug discovery and development.

The presence of the fluoro atom is particularly noteworthy, as fluorine substitution in pharmaceuticals is widely recognized for its ability to modulate metabolic stability, lipophilicity, and binding affinity to biological targets. In particular, fluorine atoms can enhance the bioavailability of drugs by improving their resistance to enzymatic degradation and increasing their interaction with specific receptors. The methoxy group further influences the electronic distribution of the molecule, potentially affecting its reactivity and interactions with biological systems. The (2,2,2-trifluoroacetamido) moiety introduces additional complexity, providing a polar and charged functionality that can interact with various biological targets, including enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the role of these structural features in determining the biological activity of 5-Fluoro-3-methoxy-2-(2,2,2-trifluoroacetamido)benzoic acid. Studies have shown that the combination of these substituents can lead to enhanced binding affinity to certain therapeutic targets, making this compound a promising candidate for further investigation in drug development. For instance, computational studies have suggested that the fluoro and methoxy groups may facilitate optimal positioning within active sites of target proteins, while the (2,2,2-trifluoroacetamido) group contributes to stable interactions through hydrogen bonding or electrostatic interactions.

The pharmaceutical industry has increasingly recognized the importance of benzoic acid derivatives in developing novel therapeutic agents. Benzoic acid itself is a well-known precursor in medicinal chemistry due to its versatile reactivity and wide range of biological activities. Derivatives such as 5-Fluoro-3-methoxy-2-(2,2,2-trifluoroacetamido)benzoic acid leverage these properties while introducing specific modifications to enhance efficacy and selectivity. The introduction of fluorine atoms has been particularly successful in improving drug-like properties such as solubility and metabolic stability. Additionally, the amide functionality provides a handle for further chemical modifications, allowing for the development of libraries of analogs with tailored biological profiles.

In recent years, there has been growing interest in exploring the potential applications of this compound in various therapeutic areas. For example, researchers have investigated its potential as an intermediate in synthesizing kinase inhibitors due to its ability to interact with ATP-binding pockets through both hydrophobic and polar interactions. The presence of multiple functional groups also makes it a versatile building block for designing molecules with specific pharmacokinetic profiles. Furthermore, preliminary studies have suggested that derivatives of this compound may exhibit anti-inflammatory or anticancer properties by modulating key signaling pathways involved in these diseases.

The synthesis of 5-Fluoro-3-methoxy-2-(2,2,2-trifluoroacetamido)benzoic acid presents unique challenges due to the complexity of its structure. However， modern synthetic methodologies have made significant progress in streamlining these processes. Advances in fluorination techniques have enabled more efficient incorporation of fluorine atoms into organic molecules， while new catalytic systems have improved the overall yield and purity of target compounds。 These advancements not only facilitate access to this compound but also pave the way for synthesizing more complex derivatives with tailored properties。

As research continues，the potential applications of 5-Fluoro-3-methoxy-2-(2，２，２-trifluoroacetamido)benzoic acid are likely to expand further。 The combination of computational modeling， synthetic chemistry， and biological evaluation will be crucial in unlocking its full therapeutic potential。 By leveraging cutting-edge technologies and interdisciplinary approaches， scientists can harness the unique properties of this compound to develop novel treatments for a variety of diseases。 The ongoing exploration into its mechanisms of action will also provide valuable insights into drug design principles， ultimately contributing to more effective therapeutics for patients worldwide。